Cas no 2514259-71-1 (7-Methoxyquinoline-6-carboxylic acid)

• Product Name: 7-Methoxyquinoline-6-carboxylic acid
• CAS No: 2514259-71-1
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD32196941
• CID: 5141544
• PubChem ID: 53901761
• Update Time: 2026-03-03

7-Methoxyquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methoxyquinoline-6-carboxylic acid
• 7-METHOXYQUINOLINE-6-CARBOXYLICACID
• K10293
• K10306
• 6-Quinolinecarboxylic acid, 7-methoxy-
• 2514259-71-1
• 7-Methoxyquinoline-6-carboxylic acid

• MDL： MFCD32196941
• Inchi： 1S/C11H9NO3/c1-15-10-6-9-7(3-2-4-12-9)5-8(10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： HXPFBMWQSWIJKH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC2C(=CC=CN=2)C=C1C(=O)O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Methoxyquinoline-6-carboxylic acid

Recent Advances in the Study of 7-Methoxyquinoline-6-carboxylic Acid (CAS: 2514259-71-1)

7-Methoxyquinoline-6-carboxylic acid (CAS: 2514259-71-1) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, mechanistic insights, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 7-Methoxyquinoline-6-carboxylic acid as a precursor for the synthesis of novel quinolone-based antibiotics. The study demonstrated that modifications at the 6-carboxylic acid position could enhance binding affinity to bacterial DNA gyrase, a critical target for combating antibiotic-resistant strains. The compound's unique structural features, including the methoxy group at the 7-position, were found to contribute to improved pharmacokinetic properties, such as increased solubility and bioavailability.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of derivatives synthesized from 7-Methoxyquinoline-6-carboxylic acid. The research team identified a series of compounds that exhibited potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. Mechanistic studies revealed that these derivatives could modulate key signaling pathways, including PI3K/AKT and MAPK, suggesting their potential as multitargeted anticancer agents. The study also highlighted the compound's low cytotoxicity toward normal cells, making it a promising candidate for further development.

Recent advancements in synthetic methodologies have also facilitated the efficient production of 7-Methoxyquinoline-6-carboxylic acid and its derivatives. A 2024 report in Organic Process Research & Development described a scalable and environmentally friendly synthesis route using catalytic C-H activation, which significantly reduced the use of hazardous reagents and improved overall yield. This innovation is expected to lower production costs and accelerate the commercialization of related pharmaceutical compounds.

In addition to its therapeutic applications, 7-Methoxyquinoline-6-carboxylic acid has been investigated for its role in chemical biology tools. A study published in ACS Chemical Biology demonstrated its utility as a fluorescent probe for detecting metal ions in biological systems. The compound's inherent fluorescence properties, combined with its ability to chelate metal ions, make it a valuable tool for studying metal homeostasis and related diseases.

In conclusion, 7-Methoxyquinoline-6-carboxylic acid (CAS: 2514259-71-1) continues to be a focal point of research in chemical biology and medicinal chemistry. Its diverse applications, ranging from drug development to chemical probes, underscore its importance in advancing both therapeutic and diagnostic technologies. Future research is expected to further elucidate its mechanisms of action and explore new derivatives with enhanced efficacy and safety profiles.